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This guide presents a detailed comparison of the sublimation fastness of two commercially

significant anthraquinone dyes, Disperse Red 60 and Disperse Red 92. The selection of

appropriate dyes is critical in textile manufacturing to ensure product quality and durability,

particularly for polyester and its blends which are often subjected to high temperatures during

processing and end-use. This document provides a comparative analysis of their performance,

supported by available data and standardized experimental protocols, to assist researchers,

scientists, and drug development professionals in making informed decisions.

Introduction to Disperse Red 60 and Disperse Red
92
Disperse Red 60, a monoazo dye, is a well-established colorant for synthetic fibers, known for

its vibrant bluish-red shade and good light fastness.[1] However, its performance at elevated

temperatures, specifically its sublimation fastness, can be a limiting factor in certain high-

temperature applications. Disperse Red 92 is recognized as a derivative of Disperse Red 60,

developed to offer improved sublimation fastness. Both dyes are insoluble in water and are

applied to hydrophobic fibers from a fine aqueous dispersion.
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The sublimation fastness of disperse dyes is a critical measure of their resistance to

transitioning from a solid to a gaseous state upon heating, which can lead to color loss and

staining of adjacent materials. This property is typically evaluated at temperatures relevant to

textile processing, such as 180°C and 210°C. The fastness is rated on a grey scale from 1

(poor) to 5 (excellent).

While specific, directly comparable experimental datasets are limited in publicly available

literature, the general performance characteristics indicate a clear distinction between the two

dyes.

Property Disperse Red 60 Disperse Red 92 Test Method

Chemical Structure Anthraquinone Anthraquinone -

Molecular Formula C₂₀H₁₃NO₄ C₂₅H₂₄N₂O₇S -

CAS Number 17418-58-5
12236-11-2 / 72363-

26-9
-

Sublimation Fastness

Generally considered

to have lower

sublimation fastness.

[2]

4-5 (Good to

Excellent)
ISO 105-P01

Experimental Protocol: Sublimation Fastness
Testing
The determination of sublimation fastness is conducted following standardized methods to

ensure reproducibility and comparability of results. The most common standard is ISO 105-

P01.

Objective: To assess the resistance of the color of textiles to sublimation and heat.

Apparatus and Materials:

Heating device capable of maintaining a specified temperature (e.g., 180°C ± 2°C and 210°C

± 2°C).
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Undyed bleached polyester fabric.

Grey scale for assessing staining.

Grey scale for assessing change in color.

Stopwatch.

Procedure:

A specimen of the dyed fabric is prepared.

The dyed specimen is placed in contact with a piece of undyed polyester fabric.

The composite specimen is placed in the heating device at the specified temperature (e.g.,

180°C) for a set duration (e.g., 30 seconds).

After the specified time, the composite specimen is removed and allowed to cool.

The change in color of the dyed specimen is assessed by comparing it with an untreated

sample using the grey scale for color change.

The degree of staining on the undyed polyester fabric is assessed using the grey scale for

staining.

The procedure is repeated at other relevant temperatures (e.g., 210°C).

Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is a valuable technique for characterizing the thermal stability of

dyes. It measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. While specific TGA data for Disperse Red 60 and Disperse Red 92 are not

readily available in the reviewed literature, TGA of similar disperse dyes can provide insights

into their thermal decomposition profiles, which is related to their sublimation behavior.

Generally, a higher decomposition temperature in TGA suggests greater thermal stability and,

consequently, better sublimation fastness. For azo disperse dyes, the onset of decomposition is

often observed in the range of 200-280°C.
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the experimental workflow for sublimation fastness testing and

the logical relationship between the properties of the two dyes.

Sample Preparation
(Dyed Fabric Specimen and

Undyed Polyester Fabric)

Composite Specimen Assembly

Heating at Specified Temperature
(e.g., 180°C for 30s)

Cooling of Specimen

Assessment of Color Change
(Grey Scale)

Assessment of Staining
(Grey Scale)

Report Results
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Experimental workflow for sublimation fastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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